Cas no 1047631-98-0 (rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate)

• Product Name: rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate
• CAS No: 1047631-98-0
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD30497488
• CID: 5243003
• PubChem ID: 122163831
• Update Time: 2025-07-19

rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S,2S)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate
• methyl(1S,2S)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate
• methyl (1S,2S)-1-amino-2-(trifluoromethyl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 1-amino-2-(trifluoromethyl)-, methyl ester, (1R,2R)-rel-
• rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate

• MDL： MFCD30497488
• Inchi： 1S/C6H8F3NO2/c1-12-4(11)5(10)2-3(5)6(7,8)9/h3H,2,10H2,1H3/t3-,5-/m0/s1
• InChI Key： YCXQXNNGBFIGHN-UCORVYFPSA-N
• SMILES： FC([C@H]1C[C@]1(C(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate

Comprehensive Overview of rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate (CAS No. 1047631-98-0)

The compound rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate (CAS No. 1047631-98-0) is a highly specialized chiral cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the cyclopropane ring, make it a valuable building block for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its stereochemistry and functional groups can influence binding affinity and metabolic stability.

In recent years, the demand for chiral intermediates like rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate has surged due to the growing emphasis on enantioselective synthesis. This compound is often explored in the context of asymmetric catalysis and medicinal chemistry, where its amino and ester functionalities provide versatile handles for further derivatization. Its CAS No. 1047631-98-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key trends driving interest in this compound is the rise of fluorinated pharmaceuticals. The trifluoromethyl group is known to enhance lipophilicity and bioavailability, making it a hotspot in drug design. Searches for "trifluoromethyl cyclopropane derivatives" and "chiral amino esters" have spiked, indicating a broader shift toward fluorine-containing scaffolds. rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate fits perfectly into this narrative, offering a balance of stability and reactivity.

From a synthetic perspective, the preparation of rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate often involves multi-step protocols, including cyclopropanation and esterification reactions. Researchers are actively investigating greener and more efficient routes to produce this compound, aligning with the global push for sustainable chemistry. Questions like "how to synthesize trifluoromethyl cyclopropanes" or "applications of chiral amino esters" are commonly encountered in scientific forums, underscoring its practical importance.

Beyond pharmaceuticals, this compound has potential applications in material science and catalysis. Its rigid cyclopropane core and electron-withdrawing trifluoromethyl group can impart unique properties to polymers or serve as ligands in transition metal catalysis. The versatility of rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate makes it a subject of interdisciplinary research, bridging gaps between organic chemistry and industrial applications.

In summary, rac-methyl (1R,2R)-1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate (CAS No. 1047631-98-0) is a compound of high strategic value in modern chemistry. Its structural motifs align with current trends in drug discovery, green synthesis, and fluorine chemistry, making it a frequent topic in both literature and online searches. As research continues to uncover new applications, its role in advancing science and technology is expected to grow even further.